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Compound of Interest

Compound Name: Ethyl phenylcyanoacetate

Cat. No.: B146944 Get Quote

This document serves as an in-depth technical guide on ethyl phenylcyanoacetate (CAS No.

4553-07-5), a cornerstone reagent in synthetic organic chemistry. It is intended for researchers,

scientists, and drug development professionals who require a deep, functional understanding

of this versatile molecule. We will move beyond simple data recitation to explore the causality

behind its reactivity, experimental best practices, and its strategic applications in complex

molecular synthesis.

Core Chemical Identity and Physicochemical Profile
Ethyl phenylcyanoacetate, also known as ethyl 2-cyano-2-phenylacetate, is a bifunctional

organic compound featuring nitrile and ester groups attached to the same benzylic carbon.[1]

[2] This unique structural arrangement is the source of its synthetic utility, providing a reactive

site for a multitude of chemical transformations. Its unique identifier in chemical literature and

databases is its CAS number, 4553-07-5.[3][4][5]

A thorough grasp of its physicochemical properties is not merely academic; it is the foundation

of robust experimental design, dictating everything from solvent choice to purification strategy

and safety protocols.

Table 1: Physicochemical Properties of Ethyl Phenylcyanoacetate
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Property Value Source(s)

CAS Number 4553-07-5 [3][4][5]

Molecular Formula C₁₁H₁₁NO₂ [1][4][6]

Molecular Weight 189.21 g/mol [3][4][5]

Appearance
Clear colorless to light yellow

liquid
[2]

Boiling Point 275 °C (lit.) [5]

Density 1.09 g/mL at 25 °C (lit.) [5]

Refractive Index (n²⁰/D) 1.5053 (lit.) [5]

Flash Point 113 °C (235.4 °F) - closed cup [3][5]

Solubility

Soluble in many organic

solvents (alcohols, ethers,

ketones); Insoluble in water.

[7]

The high boiling point allows for reactions to be conducted at elevated temperatures with

minimal evaporative loss. Its density, being greater than water, and its insolubility are key

considerations for aqueous workup procedures.

Synthesis: The Phenylacetonitrile Route
One of the most reliable and historically significant methods for preparing ethyl
phenylcyanoacetate is the carbethoxylation of phenylacetonitrile using diethyl carbonate and

a strong base, typically sodium ethoxide. This procedure, detailed in Organic Syntheses,

stands as a benchmark for its robustness.[8]

Detailed Experimental Protocol
Preparation of Sodium Ethoxide: In a three-necked round-bottom flask equipped with a reflux

condenser, prepare sodium ethoxide from sodium metal (0.52 g atom) and anhydrous

ethanol.
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Solvent Removal: After the sodium has fully reacted, remove the excess ethanol under

reduced pressure. This step is critical as ethanol can interfere with the subsequent reaction.

Reaction Assembly: Quickly reconfigure the flask with a mechanical stirrer, dropping funnel,

and distillation head.

Reagent Addition: Add dry diethyl carbonate (2.5 moles), dry toluene (80 mL), and

phenylacetonitrile (0.50 mole).[9]

Reaction Execution: Heat the stirred mixture. The sodium ethoxide cake will dissolve. As the

reaction proceeds, a mixture of ethanol and toluene will distill. Add dry toluene dropwise at a

rate that maintains a constant reaction temperature (typically 105-110 °C).

Workup: After the reaction is complete (indicated by the cessation of ethanol distillation), cool

the mixture and carefully acidify with acetic acid, followed by the addition of water. Separate

the organic layer.

Purification: Wash the organic layer with water, dry over an anhydrous salt (e.g., magnesium

sulfate), and remove the solvent by distillation. The crude product is then purified by vacuum

distillation.[10]

Mechanistic Insights and Causality
The success of this synthesis hinges on several key principles:

Anhydrous Conditions: The primary reactive species is the carbanion (enolate) of

phenylacetonitrile. Sodium ethoxide is extremely sensitive to moisture. Any water present will

consume the base and significantly reduce the yield.[8]

Deprotonation: Sodium ethoxide is a sufficiently strong base to deprotonate the α-carbon of

phenylacetonitrile, which is acidified by the adjacent phenyl and cyano groups. This forms

the nucleophilic carbanion.[8]

Nucleophilic Acyl Substitution: The phenylacetonitrile carbanion attacks the electrophilic

carbonyl carbon of diethyl carbonate. The resulting tetrahedral intermediate collapses,

eliminating an ethoxide ion to yield the final product.[8]
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Le Chatelier's Principle: The continuous removal of the ethanol byproduct by distillation

drives the reaction equilibrium toward the product side, ensuring a high conversion rate.

Synthesis and Purification Workflow

Ethyl Phenylcyanoacetate
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(e.g., NaOEt)
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Click to download full resolution via product page

Caption: Core condensation logic for the synthesis of barbiturates.

Safety, Handling, and Storage: A Self-Validating
System
Proper handling of ethyl phenylcyanoacetate is crucial. The compound is harmful if

swallowed, inhaled, or comes into contact with skin, and it causes skin and serious eye

irritation. [1][11] Table 2: GHS Hazard and Precautionary Information
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Category GHS Code Description Source(s)

Hazard Statements H302+H312+H332

Harmful if swallowed,

in contact with skin or

if inhaled.

[5][12]

H315 Causes skin irritation. [5][11]

H319
Causes serious eye

irritation.
[5][11]

H335
May cause respiratory

irritation.
[5][11]

Precautionary

Statements
P261

Avoid breathing

vapors/spray.
[5][12]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[12][13]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[12][13]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5]

Self-Validating Handling Protocol:

Engineering Controls: All manipulations must be performed in a certified chemical fume hood

to prevent inhalation of vapors.
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Personal Protective Equipment (PPE): The minimum required PPE includes a lab coat, nitrile

gloves, and chemical splash goggles. Face shields are recommended when handling larger

quantities.

Dispensing: Use a calibrated pipette or syringe for liquid transfer. Avoid pouring, which can

lead to splashes.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from

strong oxidizing agents and bases. [14]5. Waste Disposal: Dispose of unused material and

contaminated items as hazardous chemical waste in accordance with local, state, and

federal regulations.

By adhering to this protocol, the risks associated with handling ethyl phenylcyanoacetate are

systematically minimized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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